4-(benzenesulfonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C16H13N3O3S2/c1-11-18-19-16(23-11)17-15(20)12-7-9-14(10-8-12)24(21,22)13-5-3-2-4-6-13/h2-10H,1H3,(H,17,19,20)
• InChI Key: YRXDJUGLYNDOHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C16H13N3O3S2
• Molecular Weight: 359.4 g/mol

Description

4-(benzenesulfonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is a synthetic organic compound that belongs to the class of thiadiazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(benzenesulfonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide typically involves the reaction of 4-aminobenzenesulfonamide with 5-methyl-1,3,4-thiadiazole-2-carbonyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

4-(benzenesulfonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonyl or amide groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine or alcohol derivatives.

Substitution: Formation of substituted benzamides or thiadiazoles.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its antimicrobial and antifungal properties.

Medicine: Explored for its potential as a therapeutic agent in the treatment of diseases such as cancer and infections.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(benzenesulfonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide involves its interaction with specific molecular targets and pathways. The compound can inhibit the activity of certain enzymes or proteins, leading to the disruption of cellular processes. For example, it may inhibit the growth of microbial cells by interfering with their metabolic pathways or cell wall synthesis.

Comparison with Similar Compounds

Similar Compounds

• 5-methyl-1,3,4-thiadiazole-2-thiol
• 2-mercapto-5-methyl-1,3,4-thiadiazole
• Sodium (6R-trans)-3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-7-(1H-tetrazol-1-ylacetamido)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate

Uniqueness

4-(benzenesulfonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its benzenesulfonyl group enhances its solubility and reactivity, while the thiadiazole ring contributes to its stability and potential biological activity.